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Abstract
Cisplatin, a cornerstone of cancer chemotherapy, exerts its cytotoxic effects primarily through

the formation of DNA adducts, which obstruct fundamental cellular processes like replication

and transcription.[1] The efficacy of cisplatin is profoundly influenced by the cell's capacity to

repair this DNA damage. In cells with compromised DNA repair pathways, the persistence of

cisplatin-induced lesions leads to heightened cytotoxicity. This guide provides an in-depth

examination of cisplatin's mechanism of action, with a particular focus on its effects in cells

deficient in key DNA repair pathways, including Nucleotide Excision Repair (NER), Mismatch

Repair (MMR), and Homologous Recombination (HR), the latter often associated with

BRCA1/2 mutations. This document details the molecular interactions of cisplatin with DNA, the

cellular responses to the ensuing damage, and the experimental methodologies used to

investigate these processes.
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Cisplatin's therapeutic action is initiated by its entry into the cell and subsequent aquation, a

process where the chloride ligands are replaced by water molecules. This aquated form of

cisplatin is highly reactive and readily binds to the N7 position of purine bases in the DNA.[2][3]

This binding results in the formation of various DNA adducts, with the most prevalent being 1,2-

intrastrand crosslinks between adjacent guanine residues (GpG), accounting for approximately

65% of all adducts.[4] Other significant adducts include 1,2-intrastrand crosslinks between an

adenine and a guanine (ApG) (25%), 1,3-intrastrand crosslinks, and a smaller fraction of

interstrand crosslinks.[4][5] These adducts introduce significant distortions into the DNA double

helix, which serve as the primary trigger for the cellular DNA damage response (DDR).[1][6]

Table 1: Major Cisplatin-DNA Adducts
Adduct Type Frequency Description

1,2-intrastrand d(GpG) ~65%

Crosslink between two

adjacent guanine bases on the

same DNA strand.

1,2-intrastrand d(ApG) ~25%

Crosslink between an adjacent

adenine and guanine on the

same DNA strand.

1,3-intrastrand d(GpNpG) Less frequent

Crosslink between two

guanine bases separated by

one nucleotide.

Interstrand Crosslinks Low percentage
Crosslink between bases on

opposite DNA strands.

Monofunctional Adducts Variable
Cisplatin bound to a single

DNA base.

The Role of Nucleotide Excision Repair (NER) in
Cisplatin Resistance
The Nucleotide Excision Repair (NER) pathway is the primary mechanism for removing bulky,

helix-distorting DNA lesions, including cisplatin-induced intrastrand adducts.[7][8][9]

Consequently, the efficiency of the NER pathway is a major determinant of a cell's sensitivity to

cisplatin.[7][8]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 10 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC2929606/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8347825/
https://pubs.acs.org/doi/10.1021/mp070040a
https://pubs.acs.org/doi/10.1021/mp070040a
https://pmc.ncbi.nlm.nih.gov/articles/PMC1874601/
https://www.benchchem.com/pdf/Methods_for_detecting_Cisplatin_induced_DNA_damage_in_vitro.pdf
https://www.novapublishers.com/wp-content/uploads/2019/05/Mechanisms-of-Cisplatin-Resistance.pdf
https://pubmed.ncbi.nlm.nih.gov/33291532/
https://www.mdpi.com/1422-0067/21/23/9248
https://aacrjournals.org/cancerres/article/62/17/4899/509052/Transcription-coupled-Nucleotide-Excision-Repair
https://pubmed.ncbi.nlm.nih.gov/33291532/
https://www.mdpi.com/1422-0067/21/23/9248
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15967022?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


NER Pathway Overview
The NER pathway can be broadly divided into two sub-pathways:

Global Genome NER (GG-NER): This pathway surveys the entire genome for DNA damage.

Transcription-Coupled NER (TC-NER): This pathway specifically repairs lesions in the

transcribed strand of active genes, which block the progression of RNA polymerase.[9]

Both pathways converge on a common set of steps: damage recognition, unwinding of the

DNA around the lesion, dual incision of the damaged strand, removal of the oligonucleotide

containing the adduct, and synthesis of a new DNA strand using the undamaged strand as a

template.[7][8]

NER Deficiency and Cisplatin Hypersensitivity
Cells with defects in NER pathway components, such as those from individuals with Xeroderma

Pigmentosum (XP) or Cockayne Syndrome (CS), exhibit hypersensitivity to cisplatin.[9] This is

because the inability to remove cisplatin adducts leads to persistent blockage of replication and

transcription, ultimately triggering apoptosis.[9] Conversely, overexpression of NER-related

genes, such as ERCC1, is a well-documented mechanism of cisplatin resistance in various

cancer types.[10]
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Caption: The Nucleotide Excision Repair (NER) pathway for removing cisplatin-DNA adducts.

Mismatch Repair (MMR) and its Paradoxical Role in
Cisplatin Sensitivity
The Mismatch Repair (MMR) system is primarily responsible for correcting base-base

mismatches and small insertions/deletions that arise during DNA replication.[11][12] However, it

also plays a significant, albeit complex, role in the cellular response to cisplatin.

MMR-Mediated Cytotoxicity
In MMR-proficient cells, the MMR machinery, particularly the MutSα complex (MSH2-MSH6),

recognizes cisplatin-DNA adducts.[11][13] Instead of repairing these lesions, the persistent

binding and futile attempts at repair by the MMR system are thought to signal for downstream

apoptotic pathways.[14] This process can involve the activation of signaling kinases such as c-

Abl and JNK.[2]

MMR Deficiency and Cisplatin Resistance
Conversely, cells deficient in MMR components, such as MLH1 or MSH2, often exhibit a low-

level resistance to cisplatin.[15][16] In the absence of a functional MMR system, the cisplatin

adducts are not recognized in the same way, and the pro-apoptotic signaling cascade is not

initiated.[11] This allows the cells to tolerate the DNA damage to a greater extent.

Signaling Pathway: MMR-Mediated Apoptosis
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Caption: Mismatch Repair (MMR) recognition of cisplatin adducts leading to apoptosis.

Homologous Recombination (HR) Deficiency and
Synthetic Lethality
BRCA1/2 and Homologous Recombination
BRCA1 and BRCA2 are tumor suppressor proteins that play a critical role in the error-free

repair of DNA double-strand breaks (DSBs) through the Homologous Recombination (HR)

pathway.[17] While cisplatin primarily causes intrastrand crosslinks, these can be converted to

more cytotoxic interstrand crosslinks (ICLs) and DSBs, particularly when encountered by the

replication machinery.[6] Cells with mutations in BRCA1 or BRCA2 are deficient in HR and are

therefore highly sensitive to agents that cause ICLs and DSBs, such as cisplatin.[6][17]
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Synthetic Lethality with PARP Inhibitors
Poly(ADP-ribose) polymerase (PARP) is a key enzyme in the repair of single-strand breaks

(SSBs).[18] In cells treated with a PARP inhibitor, SSBs accumulate and can be converted into

DSBs during replication.[18] In HR-proficient cells, these DSBs can be repaired. However, in

HR-deficient cells (e.g., BRCA1/2 mutant cells), the combination of PARP inhibition and the

inability to repair DSBs leads to a massive accumulation of genomic instability and cell death.

This concept is known as synthetic lethality.[18][19] The combination of cisplatin and PARP

inhibitors can be particularly effective, as cisplatin increases the burden of DNA damage that

requires HR for repair, while the PARP inhibitor simultaneously disables a key alternative repair

pathway.[3][18]

Logical Relationship: Synthetic Lethality
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Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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